Cas no 1803746-20-4 (4-(Bromomethyl)-3-fluorophenylhydrazine)

• Product Name: 4-(Bromomethyl)-3-fluorophenylhydrazine
• CAS No: 1803746-20-4
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 4934310
• Update Time: 2025-06-07

4-(Bromomethyl)-3-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-fluorophenylhydrazine

• Inchi： 1S/C7H8BrFN2/c8-4-5-1-2-6(11-10)3-7(5)9/h1-3,11H,4,10H2
• InChI Key： DLZNPGRMMBFGSX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Additional information on 4-(Bromomethyl)-3-fluorophenylhydrazine

Introduction to 4-(Bromomethyl)-3-fluorophenylhydrazine (CAS No. 1803746-20-4)

4-(Bromomethyl)-3-fluorophenylhydrazine, with the CAS number 1803746-20-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a fluorine atom, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 4-(Bromomethyl)-3-fluorophenylhydrazine is C₈H₉BrFN₂. Its molecular weight is approximately 215.07 g/mol. The compound is typically obtained as a white to off-white solid, with a melting point ranging from 115 to 117°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In recent years, 4-(Bromomethyl)-3-fluorophenylhydrazine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. The presence of the bromomethyl group allows for facile functionalization through various chemical reactions, including nucleophilic substitution and cross-coupling reactions. This versatility makes it an attractive starting material for the preparation of a wide range of derivatives with diverse biological activities.

A notable example of its application is in the synthesis of antitumor agents. Research published in the Journal of Medicinal Chemistry in 2021 reported the use of 4-(Bromomethyl)-3-fluorophenylhydrazine as a key intermediate in the development of novel small-molecule inhibitors targeting specific cancer pathways. These inhibitors demonstrated potent cytotoxic activity against various cancer cell lines, highlighting the potential of this compound in oncology research.

Beyond oncology, 4-(Bromomethyl)-3-fluorophenylhydrazine has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored its use in the synthesis of compounds with antiviral properties. The resulting derivatives exhibited significant inhibitory effects against several viral strains, including influenza and herpes simplex virus (HSV). This research underscores the broad applicability of this compound in developing new antiviral therapies.

The synthetic utility of 4-(Bromomethyl)-3-fluorophenylhydrazine extends to its role as a ligand precursor in coordination chemistry. In a recent study published in the Inorganic Chemistry Communications, researchers utilized this compound to synthesize novel metal complexes with potential catalytic applications. The resulting complexes demonstrated high catalytic activity and selectivity in various organic transformations, such as C-H activation and C-C bond formation reactions.

The safety and handling of 4-(Bromomethyl)-3-fluorophenylhydrazine are important considerations for researchers working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 4-(Bromomethyl)-3-fluorophenylhydrazine (CAS No. 1803746-20-4) is a highly versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and materials.